Cas no 42748-90-3 (5-chloro-1H-pyrimidin-2-one;hydrochloride)
42748-90-3 structure
Product Name:5-chloro-1H-pyrimidin-2-one;hydrochloride
CAS No:42748-90-3
MF:C4H4Cl2N2O
MW:166.993358612061
MDL:MFCD09250871
CID:2153309
PubChem ID:12648523
Update Time:2024-11-04
5-chloro-1H-pyrimidin-2-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-chloropyrimidin-2-ol hydrochloride
- 5-Chloro-2-hydroxy-pyrimidine HCl
- 5-Chloropyrimidin-2(1H)-one hydrochloride
- 5-chloropyrimidone hydrochloride
- GRLWQORZOWPFCM-UHFFFAOYSA-N
- 5-?Chloro-?2-?hydroxypyrimidine
- 5-Chloro-2-hydroxypyrimidine HCl
- 5-Chloropyrimidin-2-olhydrochloride
- 5-chloropyrimidin-2-one hydrochloride
- 5-Chloropyrimidine-2-one hydrochloride
- 5-chloro-pyrimidin-2-one hydrochloride
- 5-chloro-2-hydroxypyrimidine hydrochloride
- 5-chloro-1H-pyrimidin-2-one;hydrochloride
-
- MDL: MFCD09250871
- Inchi: 1S/C4H3ClN2O.ClH/c5-3-1-6-4(8)7-2-3;/h1-2H,(H,6,7,8);1H
- InChI Key: GRLWQORZOWPFCM-UHFFFAOYSA-N
- SMILES: ClC1C=NC(NC=1)=O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 173
- Topological Polar Surface Area: 41.5
5-chloro-1H-pyrimidin-2-one;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB478541-1 g |
5-Chloro-2-hydroxy-pyrimidine HCl; . |
42748-90-3 | 1g |
€104.20 | 2023-04-20 | ||
| abcr | AB478541-5 g |
5-Chloro-2-hydroxy-pyrimidine HCl; . |
42748-90-3 | 5g |
€207.00 | 2023-04-20 | ||
| abcr | AB478541-25 g |
5-Chloro-2-hydroxy-pyrimidine HCl; . |
42748-90-3 | 25g |
€557.20 | 2023-04-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X19105-5g |
5-Chloropyrimidin-2(1H)-one hydrochloride |
42748-90-3 | 95% | 5g |
¥646.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X19105-1g |
5-Chloropyrimidin-2(1H)-one hydrochloride |
42748-90-3 | 95% | 1g |
¥185.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X19105-25g |
5-Chloropyrimidin-2(1H)-one hydrochloride |
42748-90-3 | 95% | 25g |
¥2262.0 | 2024-07-18 | |
| TRC | C597838-250mg |
5-Chloropyrimidin-2-ol Hydrochloride |
42748-90-3 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597838-500mg |
5-Chloropyrimidin-2-ol Hydrochloride |
42748-90-3 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C597838-2.5g |
5-Chloropyrimidin-2-ol Hydrochloride |
42748-90-3 | 2.5g |
$ 185.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C836517-5g |
5-Chloropyrimidin-2-ol hydrochloride |
42748-90-3 | 97% | 5g |
620.00 | 2021-05-17 |
5-chloro-1H-pyrimidin-2-one;hydrochloride Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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